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Compound of Interest

Compound Name: Nimazone

Cat. No.: B091964 Get Quote

Despite a comprehensive search for foundational research papers, the term "Nimazone" does

not appear in the scientific literature as a recognized compound, drug, or research topic. This

suggests the name may be inaccurate or a misunderstanding of another substance.

In an effort to provide relevant information, searches were broadened to include phonetically

similar terms and related therapeutic areas. This investigation revealed several possibilities for

the user's intended query:

Nimesulide: A non-steroidal anti-inflammatory drug (NSAID), nimesulide has a more

established body of research. It is known to be a preferential inhibitor of cyclooxygenase-2

(COX-2), an enzyme involved in inflammation and pain signaling.[1] Beyond COX-2

inhibition, nimesulide's mechanism of action involves modulating various inflammatory

mediators.[1] For instance, it can inhibit phosphodiesterases, leading to a decrease in the

activation of inflammatory cells.[1] Research has also pointed to its ability to decrease

histamine release from mast cells and inhibit the production of platelet-activating factor.[2]

Nimodipine: This dihydropyridine calcium channel antagonist is primarily used to prevent and

treat neurological deficits after aneurysmal subarachnoid hemorrhage.[3][4] It is thought to

work by relaxing cerebral vascular smooth muscle, though studies have shown improved

clinical outcomes without a significant effect on angiographic vasospasm, suggesting more

complex mechanisms of action.[4] Nimodipine blocks the influx of extracellular calcium

through L-type, voltage-gated calcium channels.[3][4]
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Nemazone: This term was identified as a systemic nematicide and insecticide.[5] It targets

nematodes in the soil and is noted for being less toxic than some other organophosphorus

compounds.[5]

Nefazodone: Sold under brand names like Serzone, this medication is an atypical

antidepressant.[6] Its mechanism is described as a serotonin antagonist and reuptake

inhibitor (SARI), primarily acting as a potent antagonist of the serotonin 5-HT2A and 5-HT2C

receptors and a weak serotonin–norepinephrine–dopamine reuptake inhibitor.[6]

Nizubaglustat: This is an investigational oral medication being studied for rare genetic

disorders such as Niemann-Pick type C disease and GM1/GM2 gangliosidosis.[7] A clinical

trial is currently evaluating its efficacy and safety in improving symptoms related to ataxia.[7]

Without a clear identification of "Nimazone," it is not possible to provide the in-depth technical

guide requested. Should the user be able to provide a corrected name or additional context, a

more targeted and accurate response can be formulated. The information on the potential

alternative substances listed above is based on existing research and clinical trial information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Foundational Research on "Nimazone" Uncoverable,
Potential Areas of Confusion Identified]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091964#foundational-research-papers-on-nimazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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